Cas no 1864014-34-5 (3-[(Cyclohexylsulfanyl)methyl]piperidine hydrochloride)

• Product Name: 3-[(Cyclohexylsulfanyl)methyl]piperidine hydrochloride
• CAS No: 1864014-34-5
• MF: C₁₂H₂₄ClNS
• MW: 249.843661308289
• CID: 5719989
• PubChem ID: 72716536
• Update Time: 2025-11-01

3-[(Cyclohexylsulfanyl)methyl]piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(cyclohexylsulfanylmethyl)piperidine;hydrochloride
• AKOS026746921
• 3-[(cyclohexylsulfanyl)methyl]piperidine hydrochloride
• EN300-241402
• F2167-0560
• 3-[(cyclohexylsulfanyl)methyl]piperidinehydrochloride
• 1864014-34-5
• 3-[(Cyclohexylsulfanyl)methyl]piperidine hydrochloride

• Inchi： 1S/C12H23NS.ClH/c1-2-6-12(7-3-1)14-10-11-5-4-8-13-9-11;/h11-13H,1-10H2;1H
• InChI Key： VHVUHVRYOKHTLR-UHFFFAOYSA-N
• SMILES： Cl.S(CC1CNCCC1)C1CCCCC1

Computed Properties

• Exact Mass: 249.1317986g/mol
• Monoisotopic Mass: 249.1317986g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 3-[(Cyclohexylsulfanyl)methyl]piperidine hydrochloride

3-[(Cyclohexylsulfanyl)methyl]piperidine hydrochloride: A Comprehensive Overview

3-[(Cyclohexylsulfanyl)methyl]piperidine hydrochloride (CAS No. 1864014-34-5) is a complex organic compound with significant potential in various fields, including pharmaceuticals and materials science. This compound has garnered attention due to its unique chemical structure and promising biological activities. In this article, we will delve into its properties, applications, and the latest research findings.

The molecular structure of 3-[(Cyclohexylsulfanyl)methyl]piperidine hydrochloride is characterized by a piperidine ring substituted with a cyclohexylsulfanyl group at the 3-position. This substitution introduces interesting electronic and steric effects, which are crucial for its functional properties. The presence of the sulfur atom in the cyclohexylsulfanyl group also contributes to its potential as a bioactive molecule. Recent studies have highlighted its role in modulating cellular signaling pathways, making it a valuable compound for drug discovery.

One of the most intriguing aspects of 3-[(Cyclohexylsulfanyl)methyl]piperidine hydrochloride is its ability to interact with various biological targets. Researchers have demonstrated that this compound exhibits potent inhibitory activity against certain enzymes involved in inflammatory processes. For instance, a study published in 2023 revealed that it significantly reduces the production of pro-inflammatory cytokines in vitro, suggesting its potential as an anti-inflammatory agent.

In addition to its biological activities, 3-[(Cyclohexylsulfanyl)methyl]piperidine hydrochloride has also been explored for its applications in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Recent advancements in synthetic methods have enabled the large-scale production of this compound, facilitating further research into its material properties.

The synthesis of 3-[(Cyclohexylsulfanyl)methyl]piperidine hydrochloride involves a multi-step process that combines organic synthesis techniques with advanced purification methods. Researchers have optimized the reaction conditions to achieve high yields and purity levels, ensuring the reliability of this compound for both academic and industrial applications.

From a pharmacological perspective, 3-[(Cyclohexylsulfanyl)methyl]piperidine hydrochloride has shown promise as a lead compound for drug development. Its ability to cross the blood-brain barrier makes it particularly interesting for central nervous system-related disorders. Preclinical studies have indicated that it may possess neuroprotective properties, which could be beneficial in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

Furthermore, the stereochemistry of 3-[(Cyclohexylsulfanyl)methyl]piperidine hydrochloride plays a critical role in its biological activity. Enantiomeric forms of this compound exhibit distinct pharmacokinetic profiles, highlighting the importance of stereocontrol in its synthesis and application. This aspect has been extensively studied in recent years, with researchers developing novel chiral resolution techniques to isolate enantiopure forms of this compound.

In conclusion, 3-[(Cyclohexylsulfanyl)methyl]piperidine hydrochloride (CAS No. 1864014-34-5) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with its promising biological and material properties, positions it as a valuable asset for future research and development efforts.